Cas no 2229382-21-0 (4-(2-methanesulfonylphenyl)butan-2-ol)

• Product Name: 4-(2-methanesulfonylphenyl)butan-2-ol
• CAS No: 2229382-21-0
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 6449659
• PubChem ID: 165651258
• Update Time: 2025-10-05

4-(2-methanesulfonylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methanesulfonylphenyl)butan-2-ol
• EN300-2003351
• 2229382-21-0

• Inchi： 1S/C11H16O3S/c1-9(12)7-8-10-5-3-4-6-11(10)15(2,13)14/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： OQINABBZYHUBSO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CCC(C)O)(=O)=O

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-(2-methanesulfonylphenyl)butan-2-ol

Comprehensive Overview of 4-(2-methanesulfonylphenyl)butan-2-ol (CAS No. 2229382-21-0): Properties, Applications, and Industry Insights

4-(2-methanesulfonylphenyl)butan-2-ol (CAS No. 2229382-21-0) is an organosulfur compound with a unique molecular structure, combining a methanesulfonyl group with a phenyl ring and a hydroxyl-functionalized butane chain. This structural configuration grants it versatile physicochemical properties, making it valuable in pharmaceutical intermediates, specialty chemicals, and material science. The compound's CAS number 2229382-21-0 ensures precise identification in regulatory and research contexts, while its IUPAC name reflects its systematic classification.

In recent years, the demand for sulfone-containing compounds like 4-(2-methanesulfonylphenyl)butan-2-ol has surged due to their role in drug discovery, particularly in kinase inhibitors and anti-inflammatory agents. Researchers highlight its potential as a building block for bioactive molecules, aligning with trends in green chemistry and sustainable synthesis. The compound's methanesulfonyl group enhances solubility and metabolic stability, addressing common challenges in medicinal chemistry.

From an industrial perspective, CAS 2229382-21-0 is synthesized via controlled sulfonylation reactions, often involving palladium-catalyzed cross-coupling or oxidation steps. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for purity validation, ensuring compliance with Good Manufacturing Practices (GMP). Its stability under ambient conditions and compatibility with common solvents like DMSO and ethanol further broaden its utility.

Emerging applications of 4-(2-methanesulfonylphenyl)butan-2-ol include its use in liquid crystals and polymeric materials, where its polar sulfonyl group improves thermal and mechanical properties. This aligns with the growing interest in high-performance materials for electronics and coatings. Additionally, its chiral center at the butan-2-ol moiety opens avenues for enantioselective catalysis, a hotspot in asymmetric synthesis research.

Environmental and safety profiles of CAS 2229382-21-0 are rigorously evaluated. While not classified as hazardous, standard laboratory precautions (e.g., PPE, ventilation) are recommended during handling. The compound's biodegradability and low ecotoxicity support its adoption in eco-friendly formulations, resonating with global ESG (Environmental, Social, and Governance) initiatives.

Market analysts project steady growth for sulfone derivatives, driven by pharmaceutical and material science sectors. Patent filings referencing 4-(2-methanesulfonylphenyl)butan-2-ol highlight its innovation potential, particularly in drug delivery systems and catalysis. For researchers sourcing this compound, verified suppliers offering high-purity grades and detailed COA (Certificate of Analysis) documentation are essential.

In summary, 4-(2-methanesulfonylphenyl)butan-2-ol (CAS No. 2229382-21-0) exemplifies the intersection of synthetic utility and industrial relevance. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, position it as a compound of enduring scientific and commercial interest.